(2-Bromo-4-hydroxymethyl-naphthalen-1-yl)-methanol

• Molecular Formula: C12H11BrO2
• Molecular Weight: 267.12 g/mol
• IUPAC Name: [3-bromo-4-(hydroxymethyl)naphthalen-1-yl]methanol
• InChI: InChI=1S/C12H11BrO2/c13-12-5-8(6-14)9-3-1-2-4-10(9)11(12)7-15/h1-5,14-15H,6-7H2
• InChI Key: SXZXLMGACZRSKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=C2CO)Br)CO

Description

(2-Bromo-4-hydroxymethyl-naphthalen-1-yl)-methanol is a useful research compound. Its molecular formula is C12H11BrO2 and its molecular weight is 267.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen stream, to a solution of 2-bromo-naphthalene-1,4-dicarboxylic acid diisopropyl ester (191.5 mg, 0.505 mmol) in dichloromethane (1.9 mL) was added a solution of diisobutylaluminum hydride in toluene (1.04 M, 4.9 mL, 5.096 mmol) at −78° C. The temperature of the resultant mixture was raised over 2 hours to 0° C., and then to the solution was added saturated aqueous ammonium chloride to stop the reaction. The resultant mixture was twice extracted with ethyl acetate. After drying the organic layer over anhydrous magnesium sulfate, solvent was removed by distillation under reduced pressure. The resulting residue was purified by silica gel column chromatography (developing solution=ethyl acetate:n-hexane (1:1)), to thereby obtain the titled compound (124 mg, 87%).